Cas no 61845-76-9 (Butanal, 2,3-dihydroxy-3-methyl-)
61845-76-9 structure
Product Name:Butanal, 2,3-dihydroxy-3-methyl-
CAS No:61845-76-9
MF:C5H10O3
MW:118.131102085114
CID:464772
PubChem ID:71391745
Update Time:2025-04-19
Butanal, 2,3-dihydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 2,3-dihydroxy-3-methyl-
- 2,3-dihydroxy-3-methylbutanal
- 61845-76-9
- DTXSID80813574
- SCHEMBL15658012
-
- Inchi： 1S/C5H10O3/c1-5(2,8)4(7)3-6/h3-4,7-8H,1-2H3
- InChI Key： YDXYYBJRCIQQSF-UHFFFAOYSA-N
- SMILES： OC(C)(C)C(C=O)O
Computed Properties
- Exact Mass: 118.063
- Monoisotopic Mass: 118.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Butanal, 2,3-dihydroxy-3-methyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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